Cas no 117249-16-8 (4-O-Benzyl-L-rhamnal)

• Product Name: 4-O-Benzyl-L-rhamnal
• CAS No: 117249-16-8
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 153376
• PubChem ID: 2734729
• Update Time: 2025-06-09

4-O-Benzyl-L-rhamnal Chemical and Physical Properties

Names and Identifiers

• L-arabino-Hex-1-enitol,1,5-anhydro-2,6-dideoxy-4-O-(phenylmethyl)-
• (2S,3R,4S)-2-methyl-3-phenylmethoxy-3,4-dihydro-2H-pyran-4-ol
• 4-O-Benzyl-6-Deoxy-L-Glucal
• 4-O-BENZYL-L-RHAMNAL
• (2S,3R,4S)-3-(benzyloxy)-2-methyl-3,4-dihydro-2H-pyran-4-ol
• (4S,6S,5R)-6-methyl-5-(phenylmethoxy)-4H-5,6-dihydropyran-4-ol
• 1,5-Anhydro-4-O-benzyl-2,6-dideoxy-L-arabino-hex-1-enitol
• 1,5-Anhydro-4-O-benzyl-2,6-didesoxy-L-arabino-hex-1-enitol
• 4-O-Benzyl-L-rhamnal,98%
• 117249-16-8
• SCHEMBL628784
• 4-O-Benzyl-L-rhamnal, 98%
• L-arabino-Hex-1-enitol, 1,5-anhydro-2,6-dideoxy-4-O-(phenylmethyl)-
• MFCD01863607
• AKOS025294136
• DTXSID70370469
• J-003541
• 4-O-Benzyl-L-rhamnal

• Inchi： 1S/C13H16O3/c1-10-13(12(14)7-8-15-10)16-9-11-5-3-2-4-6-11/h2-8,10,12-14H,9H2,1H3/t10-,12-,13-/m0/s1
• InChI Key： ZPIBWTYMFFSTBY-DRZSPHRISA-N
• SMILES： O(CC1C=CC=CC=1)[C@@H]1[C@H](C=CO[C@H]1C)O

Computed Properties

• Exact Mass: 220.11000
• Monoisotopic Mass: 220.109944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5

Experimental Properties

• Color/Form: Not available
• Density: 1.15
• Melting Point: 111-113 °C(lit.)
• Boiling Point: 352.6 °C at 760 mmHg
• Flash Point: 167.1 °C
• Refractive Index: 1.56
• PSA: 38.69000
• LogP: 1.86510
• Solubility: Not available

4-O-Benzyl-L-rhamnal Security Information

• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25

Additional information on 4-O-Benzyl-L-rhamnal

Introduction to 4-O-Benzyl-L-rhamnal (CAS No. 117249-16-8): Applications and Recent Research Developments

4-O-Benzyl-L-rhamnal, identified by its Chemical Abstracts Service (CAS) number 117249-16-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This sugar derivative, specifically a benzylated form of L-rhamnose, has garnered attention due to its versatile applications in synthetic chemistry, drug development, and as a key intermediate in the synthesis of more complex molecules. The benzyl group at the 4-position enhances its reactivity and stability, making it a valuable building block for various biochemical pathways.

The structure of 4-O-Benzyl-L-rhamnal consists of a six-carbon sugar backbone with a hydroxyl group at the anomeric carbon (C1), which is typically in the alpha configuration. The introduction of a benzyl group at the 4-O position prevents further hydroxylation and oxidation, facilitating its use in synthetic protocols where such modifications are desirable. This modification also improves solubility in organic solvents, which is crucial for various chemical transformations.

In recent years, 4-O-Benzyl-L-rhamnal has been extensively studied for its role in the synthesis of glycosides and glycopeptides. These derivatives are fundamental in pharmaceuticals, particularly in the development of antibiotics, antiviral agents, and anticancer drugs. The benzylated sugar moiety allows for selective cleavage under specific conditions, enabling researchers to fine-tune the structure of their target molecules. This flexibility has made 4-O-Benzyl-L-rhamnal a preferred choice for medicinal chemists seeking to develop novel therapeutic agents.

One of the most compelling applications of 4-O-Benzyl-L-rhamnal is in the field of carbohydrate chemistry. Carbohydrates play a crucial role in cell recognition, immune responses, and metabolic processes. By modifying natural sugars like L-rhamnose with benzyl groups, researchers can create analogs that exhibit altered biological activities. For instance, studies have shown that benzylated rhamnose derivatives can interfere with bacterial adhesion mechanisms, offering potential insights into developing new antibiotics.

Recent research has also explored the use of 4-O-Benzyl-L-rhamnal in the development of vaccines and immunomodulators. The ability to precisely modify sugar structures allows for the creation of carbohydrate-based vaccines that can elicit strong immune responses without causing toxicity. Additionally, these derivatives have been investigated for their potential in treating inflammatory diseases by modulating immune cell interactions.

The pharmaceutical industry has been particularly interested in 4-O-Benzyl-L-rhamnal due to its role as a precursor in synthesizing protease inhibitors. Proteases are enzymes that play a critical role in various physiological processes, including viral replication and cancer progression. By developing inhibitors targeting these enzymes, researchers aim to develop treatments for conditions such as HIV/AIDS and certain types of cancer. The benzyl group on 4-O-Benzyl-L-rhamnal provides a handle for further chemical modifications, enabling the design of highly specific inhibitors.

In synthetic organic chemistry, 4-O-Benzyl-L-rhamnal serves as a versatile intermediate for constructing more complex molecules. Its reactivity allows for transformations such as glycosylation, methylation, and reduction, which are essential steps in drug synthesis. The benzyl protecting group ensures that other functional groups on the molecule remain intact during these reactions, allowing for precise control over molecular architecture.

The use of 4-O-Benzyl-L-rhamnal has also extended into materials science and biotechnology. Researchers have explored its potential as a monomer or cross-linking agent in polymer synthesis. The ability to incorporate carbohydrate moieties into polymers can lead to materials with unique properties suitable for biomedical applications such as drug delivery systems or tissue engineering scaffolds.

Advances in analytical techniques have further enhanced the study of 4-O-Benzyl-L-rhamnal and its derivatives. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its structure and reactivity. These tools have enabled researchers to optimize synthetic routes and understand the mechanistic details of reactions involving this compound.

The environmental impact of using 4-O-Benzyl-L-rhamnal has also been considered in recent studies. Researchers are exploring sustainable methods for its synthesis to minimize waste and reduce environmental footprint. Biocatalytic approaches using enzymes have shown promise in producing this compound efficiently while adhering to green chemistry principles.

In conclusion,4-O-Benzyl-L-rhamnal (CAS No. 117249-16-8) is a multifaceted compound with significant implications across multiple scientific disciplines. Its applications range from pharmaceutical development to materials science, highlighting its importance as a research tool and industrial intermediate. As research continues to uncover new uses and refine synthetic methodologies,4-O-Benzyl-L-rhamnal is poised to remain at the forefront of scientific innovation.